Cas no 1805847-03-3 (3-Bromo-1-(3-ethoxy-2-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-ethoxy-2-nitrophenyl)propan-1-one
• CAS No: 1805847-03-3
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• CID: 4980069
• Update Time: 2025-10-28

3-Bromo-1-(3-ethoxy-2-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-ethoxy-2-nitrophenyl)propan-1-one

• Inchi： 1S/C11H12BrNO4/c1-2-17-10-5-3-4-8(9(14)6-7-12)11(10)13(15)16/h3-5H,2,6-7H2,1H3
• InChI Key： NPFUMNGABXTMLV-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1[N+](=O)[O-])OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1

Additional information on 3-Bromo-1-(3-ethoxy-2-nitrophenyl)propan-1-one

Professional Introduction to 3-Bromo-1-(3-ethoxy-2-nitrophenyl)propan-1-one (CAS No. 1805847-03-3)

3-Bromo-1-(3-ethoxy-2-nitrophenyl)propan-1-one is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1805847-03-3, has garnered attention due to its structural features and its role in synthetic chemistry. The presence of both bromine and nitro substituents, along with an ethoxy group, makes it a versatile intermediate for various chemical transformations.

The molecular framework of 3-Bromo-1-(3-ethoxy-2-nitrophenyl)propan-1-one consists of a propanone backbone substituted with a brominated aromatic ring system. This unique arrangement facilitates its use in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals. The bromine atom, in particular, serves as a reactive site for further functionalization, enabling the creation of a wide array of derivatives.

In recent years, there has been growing interest in the applications of this compound within the pharmaceutical industry. Its structural motifs are reminiscent of several bioactive molecules, suggesting potential utility in drug discovery and development. Specifically, the nitro and ethoxy groups can be manipulated to influence the electronic properties and reactivity of the molecule, making it a valuable tool for medicinal chemists.

One of the most compelling aspects of 3-Bromo-1-(3-ethoxy-2-nitrophenyl)propan-1-one is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are integral to many pharmacophores found in modern medicines, and this compound provides a straightforward route to introducing such structural elements into target molecules. Researchers have leveraged its reactivity to develop novel scaffolds with potential therapeutic benefits.

The nitro group in particular has been extensively studied for its ability to participate in various chemical reactions, including reduction to amino groups or diazotization followed by coupling reactions. These transformations are crucial for constructing more intricate molecular architectures, which are often required for achieving desired pharmacological effects. The ethoxy substituent also contributes to the molecule's versatility by influencing its solubility and metabolic stability.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-Bromo-1-(3-ethoxy-2-nitrophenyl)propan-1-one as a key intermediate. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at specific positions within the molecule. These strategies have enabled the rapid construction of libraries of derivatives, which can be screened for biological activity.

The pharmaceutical industry has shown particular interest in compounds that exhibit modulatory effects on neurotransmitter systems. The structural features of 3-Bromo-1-(3-ethoxy-2-nitrophenyl)propan-1-one suggest potential interactions with receptors and enzymes involved in neurological disorders. By fine-tuning its chemical properties through derivatization, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects.

In addition to pharmaceutical applications, this compound has found utility in materials science. Its ability to undergo selective functionalization makes it a valuable building block for designing advanced polymers and functional materials. These materials may find applications in electronics, coatings, and other high-tech industries where precise control over molecular structure is essential.

The synthesis of 3-Bromo-1-(3-ethoxy-2-nitrophenyl)propan-1-one itself is an intriguing challenge that has been addressed by several research groups. Optimized synthetic routes have been developed to maximize yield and purity while minimizing unwanted byproducts. These efforts reflect the compound's importance as a starting material for more complex syntheses.

Economic considerations also play a role in the industrial production of this compound. Efficient synthetic pathways not only enhance scientific productivity but also reduce costs associated with raw materials and waste management. As demand for specialized intermediates grows, innovations in synthetic chemistry will continue to drive improvements in production processes.

The environmental impact of chemical manufacturing is another critical factor that influences research directions. Efforts are underway to develop greener synthetic methods for compounds like 3-Bromo-1-(3-ethoxy-2-nitrophenyl)propan-1-one. These methods aim to minimize hazardous waste generation and reduce energy consumption without compromising on product quality or yield.

In conclusion, 3-Bromo-1-(3-ethoxy-2-nitrophenyl)propan-1-one (CAS No. 1805847-03-3) represents a fascinating intersection of organic chemistry and applied science. Its unique structural features make it a valuable intermediate for pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new applications for this compound, its significance within the chemical industry is likely to grow even further.